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Compound of Interest

Compound Name: 3-Hexenal

Cat. No.: B1207279 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with 3-Hexenal. It outlines the

necessary personal protective equipment (PPE), safe handling procedures, and proper

disposal methods to ensure a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment
3-Hexenal is a flammable liquid and a skin, eye, and respiratory irritant.[1][2] Inhalation of

vapors or mist should be avoided.[3] It is crucial to use appropriate personal protective

equipment (PPE) to minimize exposure. The recommended PPE for handling 3-Hexenal is
detailed below.

Table 1: Recommended Personal Protective Equipment (PPE) for 3-Hexenal
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PPE Category Item Specification and Use

Hand Protection Protective Gloves

Wear appropriate chemical-

resistant gloves.[4][5] Nitrile

gloves are a reliable option for

general splash hazards.[6] For

handling larger volumes or in

situations with a higher risk of

direct contact, consider gloves

with greater resistance. Always

inspect gloves for integrity

before use and wash hands

after removal.[3]

Eye and Face Protection
Safety Glasses/Goggles, Face

Shield

Use safety glasses with side

shields, chemical safety

goggles, or a face shield to

protect against splashes.[4][5]

Goggles are recommended

when working with vapors or

fine particles.[6]

Skin and Body Protection
Lab Coat, Apron, Protective

Clothing

Wear a lab coat or other

protective clothing to prevent

skin contact.[4][5] For tasks

with a higher risk of splashes,

an acid-resistant apron should

be worn.[6] Contaminated

clothing should be removed

immediately and washed

before reuse.[5]

Respiratory Protection Respirator Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced.[5]

A type ABEK (EN14387)

respirator filter is also
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recommended. Work should

be conducted in a well-

ventilated area or under a

chemical fume hood.[5]

Safe Handling and Storage Procedures
Proper handling and storage are critical to prevent accidents and exposure. 3-Hexenal is
flammable and should be handled with care.

Operational Plan:

Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[5]

Work in a well-ventilated area, preferably under a chemical fume hood.[5]

Keep 3-Hexenal away from heat, sparks, open flames, and other ignition sources.[4][7] No

smoking should be permitted in the handling area.[4]

Use explosion-proof electrical, ventilating, and lighting equipment.[4][7]

Employ only non-sparking tools to prevent ignition.[4][7]

Take precautionary measures against static discharge by grounding and bonding

containers and receiving equipment.[4][7]

Handling:

Avoid contact with skin, eyes, and clothing.[3][7]

Avoid inhaling vapor or mist.[3]

Keep the container tightly closed when not in use.[4][7]

Handle all packages and containers carefully to minimize spills.[4]
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Storage:

Store in a cool, dry, and well-ventilated place.[4][8]

Keep containers tightly sealed.[4][8]

Opened containers must be carefully resealed and kept upright to prevent leakage.[3][8]

Table 2: Physical and Chemical Properties of 3-Hexenal

Property Value

Molecular Formula C6H10O

Molecular Weight 98.14 g/mol [1]

Appearance Colorless liquid[1]

Odor Intense grassy-green odor[9]

Boiling Point 126 °C[9]

Flash Point 44 °C (111 °F) - Closed cup[4]

Density 0.851 g/cm³[9]

Solubility Insoluble in water; soluble in fat[1]

Emergency Procedures and Disposal Plan
In the event of an emergency, follow these procedures.

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek medical attention.[3][4]

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse skin with

plenty of water.[4] Wash off with soap and plenty of water.[3] If skin irritation or a rash occurs,

get medical advice.[5]
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In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[4]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[4][5]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or

water fog.[4]

Hazards: 3-Hexenal is flammable. Vapors may form explosive mixtures with air and can

travel to an ignition source and flash back.[5] Containers may explode when heated.[5]

Disposal Plan:

Dispose of contents and containers in accordance with local, state, and federal regulations.

[4][7]

It is recommended to use a licensed disposal company.

3-Hexenal can be burned in a chemical incinerator equipped with an afterburner and

scrubber.

Do not allow the product to enter drains.[7]

Contaminated packaging should be disposed of in the same manner as the unused product.

[10] Do not reuse empty containers.[7]

Workflow for Safe Handling of 3-Hexenal
The following diagram illustrates the logical workflow for the safe handling of 3-Hexenal, from

preparation to disposal.
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Safe Handling Workflow for 3-Hexenal

1. Preparation

2. Handling & Use

Emergency Response (Spill)

3. Waste & Disposal

Review Safety Data Sheet (SDS)

Ensure Proper Ventilation (Fume Hood)

Verify Eyewash/Safety Shower Accessibility

Don Appropriate PPE

Ground Equipment to Prevent Static Discharge

Use Non-Sparking Tools

Keep Away from Ignition Sources

Dispense Carefully to Avoid Splashes/Vapors

Keep Container Tightly Closed When Not in Use Evacuate Area if Necessary

Spill Occurs

Segregate Waste

Contain Spill with Inert Absorbent Material

Collect and Place in a Suitable Disposal Container

Label Waste Container Clearly

Arrange for Licensed Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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